Cas no 1807227-12-8 (3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol)

3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol structure
1807227-12-8 structure
Product Name:3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
CAS No:1807227-12-8
MF:C9H5F6NO3
MW:289.131323575974
CID:4963347
Update Time:2023-08-24

3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
    • Inchi: 1S/C9H5F6NO3/c10-8(11,12)5-1-2-6(9(13,14)15)7(16(18)19)4(5)3-17/h1-2,17H,3H2
    • InChI Key: IDWPRIRGTYLJKR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(F)(F)F)=C(C=1CO)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 289.01736199 g/mol
  • Monoisotopic Mass: 289.01736199 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66
  • Molecular Weight: 289.13

3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002093-1g
3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
1807227-12-8 97%
1g
1,549.60 USD 2021-06-22
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